3-(4-methoxyphenyl)-5,7-dimethyl-9-(3-methylbenzyl)-5H-[1,2,4]triazolo[4,3-e]purine-6,8(7H,9H)-dione

• IUPAC Name: 8-(4-methoxyphenyl)-1,3-dimethyl-5-[(3-methylphenyl)methyl]purino[8,9-c][1,2,4]triazole-2,4-dione
• InChI: InChI=1S/C23H22N6O3/c1-14-6-5-7-15(12-14)13-28-18-20(26(2)23(31)27(3)21(18)30)29-19(24-25-22(28)29)16-8-10-17(32-4)11-9-16/h5-12H,13H2,1-4H3
• InChI Key: AUBYDRQLLRTPTO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C3=C(N(C(=O)N(C3=O)C)C)N4C2=NN=C4C5=CC=C(C=C5)OC
• Molecular Formula: C23H22N6O3
• Molecular Weight: 430.5 g/mol

Description

The compound “3-(4-methoxyphenyl)-5,7-dimethyl-9-(3-methylbenzyl)-5H-[1,2,4]triazolo[4,3-e]purine-6,8(7H,9H)-dione” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

Synthesis and Biological Activities

• Research has shown that derivatives of the triazolo and triazino purine classes exhibit a range of biological activities, including antimicrobial, anticancer, and anti-HIV-1 properties. For example, triazino and triazolo[4,3-e]purine derivatives have been synthesized and tested for their in vitro anticancer, anti-HIV, and antimicrobial activities. Some compounds within this class showed considerable activity against various cancer cell lines, moderate anti-HIV-1 activity, and significant antimicrobial efficacy against specific strains (Ashour et al., 2012).

Antimicrobial Applications

• Novel 1,2,4-triazole derivatives have been synthesized and screened for their antimicrobial activities, indicating that some compounds possess good or moderate activities against test microorganisms. This suggests the potential use of triazole and purine derivatives in developing new antimicrobial agents (Bektaş et al., 2007).

Anticancer and Anti-HIV Potential

• The synthesis of fused [1,2,3]triazolo[4',5':3,4] pyrrolo[2,1-f]purine derivatives and their evaluation against human cancer cell lines highlighted certain compounds with potent anti-proliferative activity. Molecular docking studies complemented these findings, underscoring the relevance of purine derivatives in anticancer research (Ramya Sucharitha et al., 2021).

Chemical Synthesis and Reactivity

• The chemical reactivity and synthesis of various triazolo and triazinone derivatives have been extensively studied, leading to the development of novel compounds with potential biological applications. These studies involve complex synthetic pathways and the exploration of different chemical reactions to obtain derivatives with specific properties (Nicolaides et al., 1993).